3-((1-((3,4-difluorophenyl)sulfonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(3,4-difluorophenyl)sulfonylpiperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C21H22F2N4O3S/c1-14-4-2-3-5-19(14)27-20(24-25-21(27)28)12-15-8-10-26(11-9-15)31(29,30)16-6-7-17(22)18(23)13-16/h2-7,13,15H,8-12H2,1H3,(H,25,28)
• InChI Key: NONBFUWHAXMJAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C21H22F2N4O3S
• Molecular Weight: 448.5 g/mol

Description

3-((1-((3,4-difluorophenyl)sulfonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C21H22F2N4O3S and its molecular weight is 448.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex organic compounds, including sulfonamide and piperidine derivatives, is a significant area of research, aiming to explore the properties and potential applications of these compounds. For instance, the synthesis of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol involves condensation reactions, showcasing the chemical versatility and potential for generating structurally diverse molecules (Girish et al., 2008). The structural investigation, including X-ray crystallography, provides insights into the molecule's configuration, further contributing to the understanding of its chemical behavior and potential interactions.

Chemical Properties and Reactivity

The study of N-Trifyl substituted 1,4-diheterocyclohexanes highlights the stereodynamic behavior and the influence of substituents on the molecule's conformations, as observed through spectroscopic methods (Shainyan et al., 2008). This research provides valuable data on the compound's reactivity, which is crucial for designing molecules with specific chemical properties for various applications.

Catalytic Applications

Research on sulfonamides as terminators of cationic cyclisations reveals their potential as catalysts in organic synthesis, facilitating the formation of complex polycyclic systems (Haskins & Knight, 2002). This demonstrates the compound's role in enhancing the efficiency and selectivity of chemical reactions, which is vital for the development of new synthetic methodologies.

Antimicrobial Activity

The synthesis and evaluation of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives against pathogens of Lycopersicon esculentum illustrate the biological relevance of these compounds (Vinaya et al., 2009). Such studies are crucial for identifying new antimicrobial agents, highlighting the compound's potential applications in addressing plant diseases and contributing to agricultural productivity.